2-Bromo-1-ethoxy-4-trifluoromethyl-benzene
Overview
Description
“2-Bromo-1-ethoxy-4-trifluoromethyl-benzene” is a chemical compound with the molecular formula C9H8BrF3O . It is also known as "1-Bromo-4-ethoxy-2-(trifluoromethyl)benzene" .
Molecular Structure Analysis
The molecular structure of “2-Bromo-1-ethoxy-4-trifluoromethyl-benzene” can be represented by the SMILES stringCCOC1=CC=C(C(C(F)(F)F)=C1)Br
. This indicates that the molecule consists of a benzene ring with bromo, ethoxy, and trifluoromethyl substituents . Physical And Chemical Properties Analysis
“2-Bromo-1-ethoxy-4-trifluoromethyl-benzene” is a solid compound . It has a molecular weight of 269.06 . The InChI code for this compound is1S/C9H8BrF3O/c1-2-14-6-3-4-8(10)7(5-6)9(11,12)13/h3-5H,2H2,1H3
.
Scientific Research Applications
Synthesis of Functionalized (Trifluoromethyl)benzenes and Pyridines
Volle and Schlosser (2002) demonstrated the use of 1-Ethoxy-3-trifluoromethyl-1,3-butadiene and its bromo-substituted derivatives in the preparation of functionalized (trifluoromethyl)benzenes and pyridines through Diels-Alder reactions. This process highlights the versatility of such compounds in synthesizing complex molecules with potential applications in pharmaceuticals and agrochemicals (Volle & Schlosser, 2002).
Preparation of Isoindoles
Kuroda and Kobayashi (2015) developed a synthesis route for 1-substituted 3-alkoxy-1H-isoindoles, starting from bromo-substituted phenyllithium compounds. This method underscores the role of bromo-ethoxy-trifluoromethyl-benzene derivatives in synthesizing nitrogen-containing heterocycles, which are important in medicinal chemistry (Kuroda & Kobayashi, 2015).
Reactions with Benzenethiols
Zhao et al. (2010) explored the reactions of 3-Bromo-4-ethoxy-1,1,1-trifluoro-3-buten-2-one with benzenethiols, demonstrating the compound's reactivity in producing addition-elimination and substitution products. Such reactions are critical in the synthesis of sulfur-containing organic compounds, which have applications in developing pharmaceuticals and materials (Zhao et al., 2010).
Gas Chromatography Analysis
Qin (2005) detailed the separation of position isomers of 1-(2-bromo-ethoxy)-4-nitro-benzene by capillary gas chromatography, showcasing the analytical applications of bromo-ethoxy-trifluoromethyl-benzene derivatives in quality control and research laboratories (Qin, 2005).
Aryne Route to Naphthalenes
Schlosser and Castagnetti (2001) discussed the generation of aryne intermediates from bromo-trifluoromethoxy-benzene derivatives, leading to the synthesis of naphthalenes. This research provides a pathway for the construction of polycyclic aromatic hydrocarbons, which are core structures in many organic electronic materials (Schlosser & Castagnetti, 2001).
Safety and Hazards
This compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The hazard statements include H302, which means it is harmful if swallowed . Precautionary statements include P301 + P312 + P330, which advise to call a poison center or doctor if you feel unwell, and to rinse mouth if swallowed .
Mechanism of Action
Target of Action
This compound is often used in early discovery research as part of a collection of unique chemicals .
Mode of Action
It’s known that benzylic halides typically react via free radical reactions, nucleophilic substitution, and oxidation .
Biochemical Pathways
It’s known that benzylic halides can participate in various reactions, potentially affecting multiple biochemical pathways .
properties
IUPAC Name |
2-bromo-1-ethoxy-4-(trifluoromethyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrF3O/c1-2-14-8-4-3-6(5-7(8)10)9(11,12)13/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMHCHJWJKGDLLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60669637 | |
Record name | 2-Bromo-1-ethoxy-4-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60669637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-ethoxy-4-trifluoromethyl-benzene | |
CAS RN |
934495-35-9 | |
Record name | 2-Bromo-1-ethoxy-4-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60669637 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.